Cas no 134682-34-1 (Isopropyl 2-bromo-2,2-difluoroacetate)

• Product Name: Isopropyl 2-bromo-2,2-difluoroacetate
• CAS No: 134682-34-1
• MF: C₅H₇BrF₂O₂
• MW: 217.008688211441
• CID: 2903022
• PubChem ID: 11053093
• Update Time: 2025-04-21

Isopropyl 2-bromo-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8667150
• propan-2-yl 2-bromo-2,2-difluoroacetate
• HS-7597
• IWVAHMZNWCTWBQ-UHFFFAOYSA-N
• 134682-34-1
• Isopropyl 2-bromo-2,2-difluoroacetate

• Inchi： 1S/C5H7BrF2O2/c1-3(2)10-4(9)5(6,7)8/h3H,1-2H3
• InChI Key： IWVAHMZNWCTWBQ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC(C)C)(F)F

Computed Properties

• Exact Mass: 215.95975Da
• Monoisotopic Mass: 215.95975Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų